2-Ethynyl-5-isopropoxypyridine

• Molecular Formula: C10H11NO
• Molecular Weight: 161.20 g/mol
• IUPAC Name: 2-ethynyl-5-propan-2-yloxypyridine
• InChI: InChI=1S/C10H11NO/c1-4-9-5-6-10(7-11-9)12-8(2)3/h1,5-8H,2-3H3
• InChI Key: DCJZZOAIQFMABF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CN=C(C=C1)C#C

Description

2-Ethynyl-5-isopropoxypyridine is a useful research compound. Its molecular formula is C10H11NO and its molecular weight is 161.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 1.00 g (6.05 mmol) 5-isopropoxypicolinaldehyde in 20 mL methanol are added 1.67 g (12.1 mmol) K2CO3 followed by 1.4 g (7.26 mmol) dimethyl 1-diazo-2-oxopropylphosphonate. After stirring at r.t. over the weekend the reaction mixture is diluted with EtOAc and washed consecutively with NaHCO3 solution and water. The organic layer is dried with Na2SO4 and the solvent is removed in vacuo.